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Mechanism of Action & Traditional Uses

Bromhexine hydrochloride is a well-established mucoactive (mucus-thinning) drug. Its primary and

Compound Focus: Bromhexine Hydrochloride

investigational mechanisms are detailed in the table below.

Get Quote

Mechanism . . . . -
Specific Action Associated Condition(s) Key Context & Evidence

Category

Primary Reduces mucus Chronic bronchitis, Marketed since 1963;

(Established)

Investigational
(Antiviral)

Investigational
(Other)

viscosity, improves
mucociliary clearance

[1] [2]

Inhibits TMPRSS2,
potentially blocking host
cell viral entry [3] [1] [4]

Acts as an antioxidant
and has anti-
inflammatory
properties [5]

COPD, respiratory tract
infections with mucus [1]

[2]

COVID-19
(investigational) [3] [4]

Neuropathic pain,
Parkinson's, ulcerative
colitis (preclinical) [5]

considered a first-line
symptomatic treatment for
these conditions [1] [2]

Proposed for drug
repurposing; clinical
efficacy for COVID-19 is
not consistently proven [3]

Most evidence is from
preclinical studies; clinical
relevance in humans is
under investigation [5]
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Efficacy Data from Clinical Studies

Clinical studies have yielded mixed results, especially regarding its use for COVID-19. The table below

summarizes outcomes from key trials.

Condition /
Context

Comparator

Key Efficacy Outcomes

Study Details

Mild-to-Moderate
COVID-19
(Outpatients) [3]

COVID-19
(Hospitalized) [3]

COVID-19
(Hospitalized) [3]

Chronic
Bronchitis [2]

Bromhexine + Standard
of Care (SOC) vs. SOC
alone [3]

Bromhexine vs.
lopinavir/ritonavir +
interferon [3]

Bromhexine + standard
therapy vs. standard
therapy alone [3]

Bromhexine + antibiotic
vs. antibiotic alone [2]

No significant difference
in viral load reduction
(primary endpoint) on day
4[3]

No difference in clinical
improvement, ICU stay, or
mortality at 28 days [3]

Reduced need for ICU
admission, intubation, and
28-day mortality [3]

Enhanced penetration of
antibiotics (e.g.,
amoxicillin, erythromycin)
into bronchial mucus [2]

Randomized,
multicenter trial
(n=191); does not
support use as antiviral

[3]

Randomized study
(n=111) [3]

Randomized open-
label study (n=78) [3]

Older studies; suggests
potential for
combination therapy [2]

Framework for a Cost-Effectiveness Analysis

Since the search results lack direct cost-effectiveness data, you would need to build an analysis based on the

established efficacy data and other economic factors. Here is a potential framework:

¢ Define the Comparative Alternatives: The choice of comparator is crucial. For traditional mucus-
related conditions, this could include other mucolytics like ambroxol (a metabolite of bromhexine) [5]
[1], acetylcysteine, or guaifenesin. For investigational uses like COVID-19, comparisons would be
against then-prevailing standard of care.

¢ ldentify Cost Components:
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o Drug Acquisition Cost: Bromhexine is an old, off-patent drug, which likely makes it
inexpensive and a candidate for cost-saving strategies if proven effective [3] [1].

o Healthcare Utilization Costs: Analyze the potential impact on costs related to hospital
admissions, ICU stays, need for mechanical ventilation, and outpatient visits. The mixed clinical
results for COVID-19 show that this is a critical variable [3].

o Outcome Measures: The analysis would use metrics like Quality-Adjusted Life Years
(QALYSs) or disability-adjusted life years (DALYSs). For respiratory conditions, disease-
specific metrics like symptom-free days or functional improvement scales could be used.

¢ Model the Analysis: A cost-effectiveness model (e.g., decision tree or Markov model) would
synthesize data on clinical efficacy, resource use, costs, and utilities. The mixed trial results for
COVID-19 indicate that the outcome of such a model would be highly sensitive to the assumed
clinical effectiveness [3].

General Experimental Protocol for Efficacy Evaluation

For researchers looking to generate new comparative data, here is a generalized protocol based on common

elements from the analyzed studies [3].
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Study Population:
Adults with target condition
(e.g., confirmed COVID-19, chronic bronchitis)

'
N

Intervention Group Control Group
Bromhexine Hydrochloride Placebo or Active Control
+ Standard of Care (SOC) + SOC

N

Primary Endpoint Assessment
(e.g., Viral Load, Symptom Score)

:

[ Secondary Endpoint Assessment
( )

e.g., ICU Admission, Mortality, Safety

Click to download full resolution via product page

Key Protocol Components:

¢ Intervention & Dosing: Based on the clinical trials for COVID-19, a common dosing regimen for
Bromhexine was 48 mg per day (e.g., 16 mg three times daily), administered for 7 to 14 days [3].

e Primary Endpoint: This is condition-specific. For antiviral studies, it was the reduction in viral load
measured by RT-PCR at day 4 [3]. For chronic respiratory diseases, it could be a change in sputum
volume or a patient-reported symptom score.

e Secondary Endpoints: These often include clinical outcomes such as rates of hospitalization, need
for intensive care or mechanical ventilation, mortality, and the incidence of adverse events [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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